Cas no 1807223-50-2 (2-Bromo-3-chloro-5-cyanobenzenesulfonyl chloride)

• Product Name: 2-Bromo-3-chloro-5-cyanobenzenesulfonyl chloride
• CAS No: 1807223-50-2
• MF: C₇H₂BrCl₂NO₂S
• MW: 314.971277713776
• CID: 4976732
• Update Time: 2025-05-20

2-Bromo-3-chloro-5-cyanobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-5-cyanobenzenesulfonyl chloride

• Inchi： 1S/C7H2BrCl2NO2S/c8-7-5(9)1-4(3-11)2-6(7)14(10,12)13/h1-2H
• InChI Key： AVKPIERCUSWVKR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C#N)C=C1S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 358
• XLogP3: 3
• Topological Polar Surface Area: 66.3

Additional information on 2-Bromo-3-chloro-5-cyanobenzenesulfonyl chloride

Research Brief on 2-Bromo-3-chloro-5-cyanobenzenesulfonyl chloride (CAS: 1807223-50-2) in Chemical Biology and Pharmaceutical Applications

2-Bromo-3-chloro-5-cyanobenzenesulfonyl chloride (CAS: 1807223-50-2) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of sulfonamide-based therapeutics. Its unique halogenated and nitrile-substituted aromatic structure offers distinct reactivity patterns, making it valuable for targeted drug design and medicinal chemistry applications.

Recent studies have highlighted the compound's role as a key building block in protease inhibitor development. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in creating novel covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The bromo and chloro substituents at the 2- and 3-positions, combined with the electron-withdrawing cyano group at the 5-position, create an electrophilic center that facilitates selective covalent bonding with cysteine residues in the protease active site.

In synthetic methodology developments, researchers at the University of Tokyo reported an improved preparation protocol for 2-bromo-3-chloro-5-cyanobenzenesulfonyl chloride in Organic Process Research & Development (2024). Their work optimized the chlorosulfonation step of the precursor bromo-chloro-benzonitrile, achieving an 82% yield with minimized byproduct formation through controlled temperature (-10°C to 0°C) and stoichiometric ratios. This advancement addresses previous challenges in scaling up production while maintaining purity standards required for pharmaceutical applications.

The compound's mechanism of action in biological systems has been elucidated through structural-activity relationship (SAR) studies. Crystallographic analyses reveal that the sulfonyl chloride moiety undergoes nucleophilic attack by biological thiols, while the bromo and chloro substituents contribute to hydrophobic interactions with protein binding pockets. The cyano group's electron-withdrawing properties enhance the sulfonyl chloride's reactivity while providing a handle for further derivatization through cyano group transformations.

Emerging applications extend beyond traditional small-molecule drugs. A 2024 Nature Biotechnology paper described its use in PROTAC (proteolysis-targeting chimera) development, where the compound serves as a warhead for E3 ubiquitin ligase recruitment. The researchers engineered bifunctional molecules that simultaneously bind target proteins and the VHL E3 ligase, demonstrating potent degradation of previously "undruggable" targets in cancer cell lines.

Safety and handling considerations for 2-bromo-3-chloro-5-cyanobenzenesulfonyl chloride have been updated in recent chemical safety literature. The compound requires strict moisture control (recommended storage under nitrogen at -20°C) due to its sulfonyl chloride reactivity. Material Safety Data Sheet (MSDS) revisions in 2024 emphasize the need for personal protective equipment when handling, particularly noting its lachrymatory properties and potential for causing severe skin burns.

Future research directions identified in recent reviews focus on expanding the compound's utility in targeted protein degradation platforms and as a crosslinking agent for chemical biology probes. Ongoing clinical trials featuring derivatives of this scaffold (NCT05432865) for resistant bacterial infections highlight its translational potential. The compound's unique combination of reactivity and structural features positions it as a valuable tool in both drug discovery and chemical biology research for the foreseeable future.